Cas no 1988-17-6 (3-Nitrophenyl formate)
3-Nitrophenyl formate structure
Product Name:3-Nitrophenyl formate
CAS No:1988-17-6
MF:C7H5NO4
MW:167.118901968002
CID:2840062
PubChem ID:54150340
Update Time:2025-04-21
3-Nitrophenyl formate Chemical and Physical Properties
Names and Identifiers
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- DTXSID70709356
- 3-Nitrophenyl formate
- SCHEMBL54363
- 1988-17-6
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- Inchi: 1S/C7H5NO4/c9-5-12-7-3-1-2-6(4-7)8(10)11/h1-5H
- InChI Key: PMFKSGMYFPYBLE-UHFFFAOYSA-N
- SMILES: O(C=O)C1=CC=CC(=C1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 167.022
- Monoisotopic Mass: 167.022
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 72.1A^2
3-Nitrophenyl formate Related Literature
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Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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